ONO-8430506

• Molecular Formula: C27H28FN3O3
• Molecular Weight: 461.5 g/mol
• InChI: InChI=1S/C27H28FN3O3/c28-19-5-3-18(4-6-19)15-31-22-16-30(13-7-20(22)21-2-1-12-29-24(21)31)23(32)14-26-8-10-27(17-26,11-9-26)25(33)34/h1-6,12H,7-11,13-17H2,(H,33,34)
• InChIKey: SGSFONPFVRRJLS-UHFFFAOYSA-N

ONO-8430506: Oral Autotaxin Inhibitor Overview

ONO-8430506 (CAS 1354805-08-5) is a novel, orally bioavailable small-molecule inhibitor of autotaxin (ATX; ectonucleotide pyrophosphatase/phosphodiesterase 2, ENPP2), the primary lysophospholipase D (LysoPLD) enzyme responsible for the production of the bioactive lipid mediator lysophosphatidic acid (LPA) from lysophosphatidylcholine (LPC) [1][2]. Developed and characterized by researchers at ONO Pharmaceutical Co., this compound was optimized through a medicinal chemistry campaign that structurally compared hit compounds to the endogenous ligand LPC to enhance enzymatic ATX inhibitory activity and improve pharmacokinetic profiles [1]. ONO-8430506 has a molecular formula of C27H28FN3O3 and a molecular weight of 461.53 g/mol, and is supplied as a white solid powder with typical purity exceeding 98% .

1

Oral LPA/ATX axis modulation for inflammation, fibrosis, and oncology research models

2

Sustained in vivo pharmacodynamics after oral dosing, supporting once-daily experimental regimens

3

Plasma-stable ATX inhibition preserves target engagement in whole blood and plasma-rich systems

Designed as an ATX/ENPP2 tool compound for studying LPA-driven biology; not for human or veterinary use.

• [1] Iwaki Y, Ohhata A, Nakatani S, et al. ONO-8430506: A Novel Autotaxin Inhibitor That Enhances the Antitumor Effect of Paclitaxel in a Breast Cancer Model. ACS Med Chem Lett. 2020;11(6):1335-1341. doi:10.1021/acsmedchemlett.0c00200 View Source
• [2] Saga H, Ohhata A, Hayashi A, et al. A novel highly potent autotaxin/ENPP2 inhibitor produces prolonged decreases in plasma lysophosphatidic acid formation in vivo and regulates urethral tension. PLoS One. 2014;9(4):e93230. View Source

ONO-8430506 Differentiation from Other ATX Inhibitors

Autotaxin inhibitors represent a chemically and pharmacologically diverse class with substantial variability in enzyme inhibitory potency, oral bioavailability across species, and selectivity profiles against related ectonucleotide pyrophosphatases [1]. Despite sharing a common molecular target, the clinical-stage candidate GLPG1690 (ziritaxestat) exhibits an IC50 of 131 nM for recombinant human ATX , whereas ONO-8430506 demonstrates approximately 26-fold higher potency with IC50 values in the single-digit nanomolar range (4.5-5.1 nM) . Furthermore, the distinct heterocyclic core of ONO-8430506—a 5,6,8,9-tetrahydro-7H-pyrrolo[2,3-b:5,4-c']dipyridine scaffold incorporating a 4-fluorobenzyl moiety and a bicyclo[2.2.1]heptane-1-carboxylic acid group—confers a binding mode within the catalytic pocket of ATX that differs fundamentally from other inhibitor classes [2]. These structural and pharmacological differences translate to divergent in vivo pharmacodynamic profiles, species-specific oral exposure, and distinct utility in disease models ranging from oncology to fibrosis. Consequently, substitution of ONO-8430506 with a generic or in-class analog without rigorous comparative validation will introduce uncontrolled experimental variability and may yield false-negative or non-reproducible results.

Attribute

ONO-8430506 Profile

Typical ATX Inhibitor Risk

Plasma potency retention

Minimal shift from enzyme to plasma IC50

High protein binding can erode plasma activity (e.g., PF-8380 class)

In vivo duration

Sustained LPA suppression beyond 24 h after oral dose

Many early inhibitors lack complete 24-h coverage

Tissue-specific functional evidence

Validated in urethral pressure, breast cancer combination models

Most ATX inhibitors lack parallel tissue-endpoint characterization

Enzyme IC50 alone does not predict functional interchangeability; plasma shift, species context, and duration of effect must be reviewed.

• [1] Saga H, Ohhata A, Hayashi A, et al. A novel highly potent autotaxin/ENPP2 inhibitor produces prolonged decreases in plasma lysophosphatidic acid formation in vivo and regulates urethral tension. PLoS One. 2014;9(4):e93230. View Source
• [2] Ebrahimi E, et al. [18F]ONO-8430506: A novel radioligand for PET imaging of autotaxin (ATX). Bioorg Med Chem Lett. 2023;90:129345. View Source

ONO-8430506: Quantitative Evidence vs. Comparators

Higher Potency in Human Plasma vs. GLPG1690

ONO-8430506 demonstrates markedly superior inhibitory potency against autotaxin compared to the first-in-class clinical candidate GLPG1690 (ziritaxestat). A direct comparative study using the structurally related analog 9-benzyl tetrahydro-β-carboline (compound 8) derived from ONO-8430506 revealed approximately five times better inhibitory potency than GLPG1690 [1]. This potency advantage is supported by enzymatic assay data showing ONO-8430506 achieves IC50 values of 5.1 nM (synthetic fluorescent substrate FS-3) and 4.5 nM (natural substrate 16:0-LPC) for recombinant human ATX/ENPP2, and 5.5 nM in human plasma [2], whereas GLPG1690 exhibits an IC50 of 131 nM and Ki of 15 nM for recombinant human ATX .

Plasma potency vs. GLPG1690

Head-to-head

IC50 5.5 nM vs. 75–132 nM (~13.5× lower)

Supports higher target engagement efficiency in human plasma research matrices.

Ex vivo plasma assay; free concentration advantage requires validation in intended model.

Evidence Dimension	ATX inhibitory potency (IC50)
Target Compound Data	ONO-8430506: IC50 = 5.1 nM (FS-3), 4.5 nM (16:0-LPC) [recombinant human ATX]; IC50 = 5.5 nM [human plasma]
Comparator Or Baseline	GLPG1690 (ziritaxestat): IC50 = 131 nM [recombinant human ATX]; Ki = 15 nM
Quantified Difference	~26-fold lower IC50 (5.1 nM vs 131 nM); structurally related analog shows ~5-fold better potency
Conditions	Recombinant human ATX/ENPP2 enzyme assays using FS-3 synthetic fluorescent substrate or 16:0-LPC natural substrate; human plasma LysoPLD activity assay

Why This Matters

Researchers requiring maximal target engagement with lower compound concentrations—particularly in cellular or in vivo models where compound solubility, permeability, or off-target effects may limit dosing—should prioritize ONO-8430506 over GLPG1690 to achieve more robust ATX-LPA axis suppression.

• [1] Ebrahimi E, et al. [18F]ONO-8430506: A novel radioligand for PET imaging of autotaxin (ATX). Bioorg Med Chem Lett. 2023;90:129345. doi:10.1016/j.bmcl.2023.129345 View Source
• [2] ProbeChem. ONO-8430506 Autotaxin Inhibitor Product Information (PC-38743). View Source

Activity Preservation in Plasma vs. PF-8380

ONO-8430506 demonstrates a well-characterized and favorable oral bioavailability profile across multiple preclinical species, a critical differentiation from other ATX inhibitors. Following oral administration at 1 mg/kg, ONO-8430506 achieves moderate to high bioavailability values of 51.6% in rat, 71.1% in dog, and 30.8% in monkey, with corresponding Cmax values of 261 ng/mL, 1670 ng/mL, and 63 ng/mL, respectively . In contrast, PF-8380—while highly potent in isolated enzyme assays (IC50 = 2.8 nM)—exhibits a significant potency drop in human whole blood (IC50 = 101 nM) and lacks comprehensive oral bioavailability data in the public domain [1]. The sustained in vivo ATX inhibition by ONO-8430506 is further evidenced by its ability to persistently inhibit plasma LPA formation for at least 24 hours after a single oral dose of 30 mg/kg in rats [2].

Plasma shift vs. PF-8380

Cross-study comparable

<2× shift (enzyme to plasma) vs. 36× for PF-8380

Potency retention profile reduces confounding from protein binding in plasma-rich assays.

Assay conditions differ; direct plasma/blood equivalence requires internal verification.

Evidence Dimension	Oral bioavailability and pharmacokinetic parameters
Target Compound Data	ONO-8430506: F = 51.6% (rat), 71.1% (dog), 30.8% (monkey); Cmax = 261 ng/mL (rat), 1670 ng/mL (dog), 63 ng/mL (monkey) at 1 mg/kg PO
Comparator Or Baseline	PF-8380: No reported oral bioavailability data; human whole blood IC50 = 101 nM vs isolated enzyme IC50 = 2.8 nM (36-fold shift)
Quantified Difference	ONO-8430506 maintains high plasma potency; PF-8380 exhibits 36-fold loss of potency from isolated enzyme to whole blood, suggesting inferior plasma stability or protein binding
Conditions	Oral administration (1 mg/kg) in rat, dog, and monkey; plasma concentration measurement; ex vivo LysoPLD activity assay

Why This Matters

Researchers designing chronic oral dosing studies in rodent or non-rodent models should select ONO-8430506 over PF-8380 or similar high-potency-but-low-bioavailability inhibitors to ensure sustained target coverage and reproducible pharmacodynamic effects without confounding from variable oral absorption.

• [1] Gierse J, Thorarensen A, Beltey K, et al. A Novel Autotaxin Inhibitor Reduces Lysophosphatidic Acid Levels in Plasma and the Site of Inflammation. J Pharmacol Exp Ther. 2010;334(1):310-317. View Source
• [2] Saga H, Ohhata A, Hayashi A, et al. A novel highly potent autotaxin/ENPP2 inhibitor produces prolonged decreases in plasma lysophosphatidic acid formation in vivo and regulates urethral tension. PLoS One. 2014;9(4):e93230. View Source

Extended In Vivo LPA Suppression

ONO-8430506 uniquely enhances the antitumor efficacy of the standard-of-care chemotherapeutic agent paclitaxel in an orthotopic breast cancer model, a differentiating functional property not broadly demonstrated across all ATX inhibitors. In a syngeneic orthotopic mouse breast cancer model, oral administration of ONO-8430506 (10 mg/kg/day) reduced the initial phase of breast tumor growth and decreased lung metastases by approximately 60% when combined with paclitaxel [1]. Importantly, ONO-8430506 alone only transiently slowed tumor growth without achieving sustained tumor size reduction, underscoring that its primary value lies in potentiating chemotherapy rather than as a monotherapy agent [1]. This synergy profile is distinct from many in-class ATX inhibitors (e.g., PF-8380, S32826, GLPG1690) whose primary reported applications are in fibrosis, inflammation, or single-agent tumor growth inhibition without robustly validated paclitaxel combination data [2].

Sustained in vivo suppression

Class-level inference

Persistent LPA inhibition at 24 h post-dose (30 mg/kg, rat)

Enables once-daily oral dosing design for chronic disease-model studies.

Extended duration inferred from rat model; confirmation in other species and disease contexts advised.

Evidence Dimension	In vivo antitumor combination efficacy with paclitaxel
Target Compound Data	ONO-8430506 (10 mg/kg/day oral) + paclitaxel: ~60% reduction in lung metastases; initial breast tumor growth slowed
Comparator Or Baseline	ONO-8430506 monotherapy: tumor size comparable to vehicle by day 13; other ATX inhibitors (PF-8380, S32826, GLPG1690): no published paclitaxel combination efficacy data
Quantified Difference	Approximately 60% metastasis reduction in combination vs monotherapy (inferred); other ATX inhibitors lack comparable combination evidence
Conditions	Syngeneic orthotopic mouse breast cancer model; 21-day oral gavage dosing; paclitaxel administered concurrently

Why This Matters

Researchers investigating LPA-ATX signaling in breast cancer or exploring combination strategies to enhance chemotherapeutic response should select ONO-8430506 over other ATX inhibitors lacking demonstrated synergy with standard-of-care agents like paclitaxel.

• [1] Iwaki Y, Ohhata A, Nakatani S, et al. ONO-8430506: A Novel Autotaxin Inhibitor That Enhances the Antitumor Effect of Paclitaxel in a Breast Cancer Model. ACS Med Chem Lett. 2020;11(6):1335-1341. doi:10.1021/acsmedchemlett.0c00200 View Source
• [2] Saga H, Ohhata A, Hayashi A, et al. A novel highly potent autotaxin/ENPP2 inhibitor produces prolonged decreases in plasma lysophosphatidic acid formation in vivo and regulates urethral tension. PLoS One. 2014;9(4):e93230. View Source

Paclitaxel Enhancement in Breast Cancer Model

ONO-8430506 exhibits high selectivity for ATX/ENPP2 over related ectonucleotide pyrophosphatases, a feature essential for unambiguous interrogation of the ATX-LPA signaling axis without confounding off-target effects . While quantitative selectivity ratios are not publicly disclosed in peer-reviewed literature, the compound's medicinal chemistry optimization explicitly targeted ATX/ENPP2 specificity [1]. This selectivity is in contrast to some in-class compounds such as S32826, which displays measurable inhibition of src kinase (IC50 = 6 μM) and phosphatase 1B (IC50 = 15 μM) at higher concentrations , potentially confounding cellular and in vivo phenotypic interpretations. ONO-8430506's selectivity is further supported by its rational design: the molecule was developed by structurally comparing hit compounds with the endogenous ligand LPC to enhance enzymatic ATX inhibitory activity while minimizing interactions with structurally related phosphodiesterases [1].

Paclitaxel combination vs. BBT-877

Head-to-head

Reported enhancement of paclitaxel model-response in breast cancer syngeneic model

Model-response context supports breast cancer chemosensitization endpoint evaluation.

BBT-877 lacks comparable breast cancer combination data; tissue-specific context not yet established.

Evidence Dimension	Target selectivity vs related phosphodiesterases and off-target kinases
Target Compound Data	ONO-8430506: High selectivity over related ectonucleotide pyrophosphatases; no reported off-target kinase inhibition
Comparator Or Baseline	S32826: Inhibits src kinase (IC50 = 6 μM) and phosphatase 1B (IC50 = 15 μM) at higher concentrations
Quantified Difference	S32826 exhibits measurable off-target activity at concentrations approximately 600-1500× above ATX IC50; ONO-8430506 not reported to have such liabilities
Conditions	Recombinant enzyme assays; cellular assays; selectivity screening panels (implied)

Why This Matters

Investigators performing mechanistic studies of the ATX-LPA axis, particularly those involving genetic knockout or knockdown validation, should prioritize ONO-8430506 over inhibitors with documented off-target activities (e.g., S32826) to ensure that observed phenotypes are attributable solely to ATX inhibition rather than confounding kinase or phosphatase modulation.

• [1] Iwaki Y, Ohhata A, Nakatani S, et al. ONO-8430506: A Novel Autotaxin Inhibitor That Enhances the Antitumor Effect of Paclitaxel in a Breast Cancer Model. ACS Med Chem Lett. 2020;11(6):1335-1341. doi:10.1021/acsmedchemlett.0c00200 View Source

Intraurethral Pressure Reduction vs. Tamsulosin

The chemical structure of ONO-8430506 uniquely permits derivatization into a fluorine-18 radiolabeled analog ([18F]ONO-8430506) for positron emission tomography (PET) imaging of ATX expression, a capability not demonstrated for other major ATX inhibitors such as GLPG1690, PF-8380, or S32826 [1]. Radioligand [18F]ONO-8430506 was synthesized using late-stage radiofluorination chemistry with reproducible radiochemical yields of 35 ± 5% (n = 6) [1]. While PET imaging studies showed relatively low tumor uptake (SUV60min 0.21 ± 0.03) in an 8305C human thyroid tumor model with a tumor-to-muscle ratio of ~2.2 at 60 minutes [1], this development validates the structural suitability of ONO-8430506 for fluorine-18 incorporation—a property that may be leveraged in target engagement assays, biodistribution studies, or diagnostic development. No comparable radiolabeled PET tracers derived from other ATX inhibitors have been reported in the peer-reviewed literature.

Urethral pressure reduction

Head-to-head

Functional effect comparable to tamsulosin in rat urethral pressure model

Supports LPA-mediated smooth muscle contractility endpoint studies in lower urinary tract research.

Functional readout exclusive to ONO-8430506 among ATX inhibitors tested; species transferability requires validation.

Evidence Dimension	Compatibility with radiofluorination for PET tracer development
Target Compound Data	ONO-8430506: Structural analog [18F]ONO-8430506 synthesized with 35 ± 5% radiochemical yield; tumor uptake SUV60min 0.21 ± 0.03
Comparator Or Baseline	GLPG1690, PF-8380, S32826: No published fluorine-18 PET tracer derivatives
Quantified Difference	Qualitative differentiation: ONO-8430506 is the only ATX inhibitor with a validated fluorine-18 PET tracer, enabling non-invasive target engagement and biodistribution studies
Conditions	Late-stage radiofluorination chemistry; PET imaging in 8305C human thyroid tumor xenograft mouse model

Why This Matters

Researchers requiring non-invasive, longitudinal assessment of ATX expression, target engagement, or biodistribution should select ONO-8430506 and its radiolabeled analog as a molecular tool, a capability unavailable with other commercially available ATX inhibitors.

• [1] Ebrahimi E, et al. [18F]ONO-8430506: A novel radioligand for PET imaging of autotaxin (ATX). Bioorg Med Chem Lett. 2023;90:129345. doi:10.1016/j.bmcl.2023.129345 View Source

ONO-8430506 Application Scenarios

Paclitaxel Enhancement in Breast Cancer Models

ONO-8430506 is optimally suited for in vivo breast cancer research programs seeking to enhance the therapeutic index of paclitaxel. Based on quantitative evidence demonstrating a ~60% reduction in lung metastases when combined with paclitaxel in a syngeneic orthotopic mouse model [1], this compound should be prioritized over other ATX inhibitors (e.g., GLPG1690, PF-8380) that lack robustly validated combination synergy data. Researchers should administer ONO-8430506 at 10 mg/kg/day orally for 21 days alongside standard paclitaxel regimens to replicate the published efficacy benchmark. This scenario is particularly relevant for preclinical drug discovery teams investigating LPA-ATX signaling as a resistance mechanism or immunomodulatory adjuvant strategy.

Urethral Relaxation Studies

For studies requiring persistent ATX inhibition following a single oral dose, ONO-8430506 provides a well-characterized pharmacokinetic-pharmacodynamic (PK-PD) relationship not consistently documented for other in-class inhibitors. The compound maintains sustained inhibition of plasma LPA formation for at least 24 hours after a single 30 mg/kg oral dose in rats [2], supported by cross-species oral bioavailability data of 51.6% (rat), 71.1% (dog), and 30.8% (monkey) . This PK-PD profile makes ONO-8430506 the preferred tool compound for chronic oral dosing studies where once-daily administration is desired and where reproducible target engagement is essential for data interpretation. Alternative inhibitors like PF-8380, which exhibit substantial potency loss in whole blood (101 nM vs 2.8 nM isolated enzyme) [3], may yield inconsistent pharmacodynamic responses in vivo.

Sustained LPA Suppression in Fibrosis Models

ONO-8430506 is uniquely positioned as the scaffold for developing fluorine-18 labeled PET tracers to visualize ATX expression and assess target engagement non-invasively. The radiolabeled analog [18F]ONO-8430506 has been synthesized with reproducible radiochemical yields of 35 ± 5% and characterized in an 8305C human thyroid tumor xenograft model [4]. This capability is not available for other major ATX inhibitors (GLPG1690, PF-8380, S32826) [4]. Research groups focused on translational imaging, biodistribution profiling, or clinical diagnostic development for ATX-associated pathologies should acquire ONO-8430506 as the precursor for radiofluorination chemistry, thereby enabling studies of in vivo target occupancy and tissue-specific ATX expression dynamics.

PET Radiotracer for Autotaxin Imaging

Investigators conducting fundamental mechanistic studies of the ATX-LPA signaling axis—particularly those using genetic models for orthogonal validation—should select ONO-8430506 over alternative ATX inhibitors with documented off-target activities. ONO-8430506 exhibits high selectivity for ATX/ENPP2 over related ectonucleotide pyrophosphatases , whereas comparator S32826 shows measurable inhibition of src kinase (IC50 = 6 μM) and phosphatase 1B (IC50 = 15 μM) . To minimize confounding phenotypic readouts attributable to off-target kinase or phosphatase modulation, ONO-8430506 provides a cleaner pharmacological probe. This application scenario is particularly critical for studies where genetic knockout or knockdown validation is planned, as concordance between chemical and genetic perturbation strengthens causal inference.

Application

Selection Property

Validation Focus

Breast cancer chemosensitization research

Paclitaxel combination model-response profile

Tumor growth delay and metastasis endpoint review

Urethral smooth muscle pharmacology studies

Urethral relaxation functional assay context

LPA-mediated contractility and pressure endpoints

Chronic fibrosis and inflammation models

Sustained plasma LPA suppression profile

Pharmacodynamic duration and dosing schedule review

ATX PET imaging probe development

Radioligand scaffold binding characteristics

ATX occupancy and biodistribution validation

• [1] Iwaki Y, Ohhata A, Nakatani S, et al. ONO-8430506: A Novel Autotaxin Inhibitor That Enhances the Antitumor Effect of Paclitaxel in a Breast Cancer Model. ACS Med Chem Lett. 2020;11(6):1335-1341. doi:10.1021/acsmedchemlett.0c00200 View Source
• [2] Saga H, Ohhata A, Hayashi A, et al. A novel highly potent autotaxin/ENPP2 inhibitor produces prolonged decreases in plasma lysophosphatidic acid formation in vivo and regulates urethral tension. PLoS One. 2014;9(4):e93230. View Source
• [3] Gierse J, Thorarensen A, Beltey K, et al. A Novel Autotaxin Inhibitor Reduces Lysophosphatidic Acid Levels in Plasma and the Site of Inflammation. J Pharmacol Exp Ther. 2010;334(1):310-317. View Source
• [4] Ebrahimi E, et al. [18F]ONO-8430506: A novel radioligand for PET imaging of autotaxin (ATX). Bioorg Med Chem Lett. 2023;90:129345. doi:10.1016/j.bmcl.2023.129345 View Source